Cas no 61784-50-7 (2-Propenoic acid, 2,2'-[thiobis(methylene)]bis-, diethyl ester)
61784-50-7 structure
Product Name:2-Propenoic acid, 2,2'-[thiobis(methylene)]bis-, diethyl ester
CAS No:61784-50-7
MF:C12H18O4S
MW:258.333922863007
CID:466258
PubChem ID:12463634
Update Time:2025-04-19
2-Propenoic acid, 2,2'-[thiobis(methylene)]bis-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2,2'-[thiobis(methylene)]bis-, diethyl ester
- ethyl 2-(2-ethoxycarbonylprop-2-enylsulfanylmethyl)prop-2-enoate
- 61784-50-7
- SCHEMBL17424800
- Diethyl 2,2'-[sulfanediylbis(methylene)]di(prop-2-enoate)
- DTXSID30499266
-
- Inchi: 1S/C12H18O4S/c1-5-15-11(13)9(3)7-17-8-10(4)12(14)16-6-2/h3-8H2,1-2H3
- InChI Key: RRGWXMFUVJNSEL-UHFFFAOYSA-N
- SMILES: S(CC(=C)C(=O)OCC)CC(=C)C(=O)OCC
Computed Properties
- Exact Mass: 258.09264
- Monoisotopic Mass: 258.09258022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 10
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 77.9Ų
Experimental Properties
- PSA: 52.6
2-Propenoic acid, 2,2'-[thiobis(methylene)]bis-, diethyl ester Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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